Sulbactam

• CAS No.: 68373-14-8
• Product Name: Sulbactam
• Molecular Formula: C8H11NO5S
• Molecular Weight: 233.24 g/mol
• IUPAC Name: (2S,5R)-3,3-dimethyl-4,4,7-trioxo-4λ6-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• Standard InChI: InChI=1S/C8H11NO5S/c1-8(2)6(7(11)12)9-4(10)3-5(9)15(8,13)14/h5-6H,3H2,1-2H3,(H,11,12)/t5-,6+/m1/s1
• Standard InChIKey: FKENQMMABCRJMK-RITPCOANSA-N
• Isomeric SMILES: CC1([C@@H](N2[C@H](S1(=O)=O)CC2=O)C(=O)O)C
• Canonical SMILES: CC1(C(N2C(S1(=O)=O)CC2=O)C(=O)O)C
• Appearance: Solid powder
• Description: Sulbactam is a semi-synthetic beta-lactamase inhibitor. The beta-lactam ring of sulbactam irreversibly binds to beta-lactamase at or near its active site, thereby blocking enzyme activity and preventing metabolism of other beta-lactam antibiotics by the enzyme. Combining this agent with a beta-lactamase susceptible antibiotic, such as penicillins or a cephalosporin, to treat infections caused by beta-lactamase producing organisms, results in a decreased turnover rate of the beta-lactamase sensitive antibiotic and enhances its antibacterial activity.; Sulbactam is a member of penicillanic acids.; Sulbactam is a β-lactamase inhibitor given in combination with β-lactam antibiotics to inhibit β-lactamase, an enzyme produced by bacteria that destroys antibiotic activity.
• Synonyms: Bétamaze; Combactam; CP 45899; CP-45899; CP45899; Penicillanic Acid Sulfone; Sodium, Sulbactam; Sulbactam; Sulbactam Sodium; Sulfone, Penicillanic Acid
• PubChem Compound: 130313
• Last Modified: Nov 11 2021